2102933-95-7

GSK-LSD1 Dihydrochloride

In Stock

• CAS RN:
• 2102933-95-7

• Formula:
• C₁₄H₂₂Cl₂N₂

• InChI:
• InChI=1S/C14H20N2.2ClH/c1-2-4-11(5-3-1)13-10-14(13)16-12-6-8-15-9-7-12;;/h1-5,12-16H,6-10H2;2*1H/t13-,14+;;/m0../s1

• InChIKey:
• PJFZOGMSPBHPNS-WICJZZOFSA-N

• Lysine-specific demethylase 1 (LSD1) belongs to the family of flavin adenine dinucleotide (FAD)-dependent amine oxidases that include monoamine oxidases (MAOs) and polyamine oxidase (PAO). LSD1 specifically demethylates mono- and dimethylated histone H3 lysine 4, resulting in transcriptional repression. It also controls the tumor suppressor activity of p53 by demethylating a specific p53 lysine residue (LYS370). GSK-LSD1 is an irreversible, mechanism-based inhibitor of LSD1 (IC50 = 16 nM) that is >1,000-fold selective over the closely related FAD-utilizing enzymes LSD2, MAO-A, and MAO-B. GSK-LSD1 induces gene expression changes in various cancer cell lines, inhibiting their proliferation (EC50s <5 nM). See the Structural Genomics Consortium (SGC) website for more information.
  GSK-LSD1 Dihydrochloride is a potent, selective and irreversible lysine specific demethylase 1 (...

GSK-LSD1 Dihydrochloride

• CAS RN:
• 1431368-48-7; 1821798-25-7; 2102933-95-7

• Formula:
• C14H22Cl2N2

• InChI:
• InChI=1S/C14H20N2.2ClH/c1-2-4-11(5-3-1)13-10-14(13)16-12-6-8-15-9-7-12;;/h1-5,12-16H,6-10H2;2*1H/t13-,14+;;/m0../s1

• InChIKey:
• PJFZOGMSPBHPNS-WICJZZOFSA-N

• GSK-LSD1 Dihydrochloride is a useful research compound. Its molecular formula is C14H22Cl2N2 and its molecular weight is 289.24. The purity is usually 95%.